Cas no 744254-11-3 (17-(2-Azanylethanoyl)-9-fluoranyl-10,13,16-trimethyl-11,17-bis(oxidanyl)-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one hydrochloride)

• Product Name: 17-(2-Azanylethanoyl)-9-fluoranyl-10,13,16-trimethyl-11,17-bis(oxidanyl)-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one hydrochloride
• CAS No: 744254-11-3
• MF: C₂₂H₃₁ClFNO₄
• MW: 427.937249422073
• CID: 562465
• PubChem ID: 90476326
• Update Time: 2025-04-19

17-(2-Azanylethanoyl)-9-fluoranyl-10,13,16-trimethyl-11,17-bis(oxidanyl)-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• (11BETA,16BETA)-PREGNA-1,4-DIENE-3,20-DIONE,21-AMINO-9-FLUORO-11,17-DIHYDROXY-16-METHYL-,HYDROCHLORIDE
• (8S,10S,11S,13S,14S,16S,17R)-17-(2-aminoacetyl)-9-fluoro-11,17-di hydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopen ta[a]phenanthren-3-one,hydrochloride
• 21-amino-9-fluoro-11β,17a-dihydroxy-16β-methylpregna-1,4-diene-3,20-dione, hydrochloride
• A838125
• A838126
• 17-(2-Azanylethanoyl)-9-fluoranyl-10,13,16-trimethyl-11,17-bis(oxidanyl)-6,7,8,11,12,14,15,16-octahy
• 744254-11-3
• (8S,9R,10S,11S,13S,14S,16S,17R)-17-(2-aminoacetyl)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one;hydrochloride
• 21-amino-9-fluoro-11beta,17a-dihydroxy-16beta-methylpregna-1,4-diene-3,20-dionehydrochloride
• 17-(2-Azanylethanoyl)-9-fluoranyl-10,13,16-trimethyl-11,17-bis(oxidanyl)-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one hydrochloride

• Inchi： 1S/C22H30FNO4.ClH/c1-12-8-16-15-5-4-13-9-14(25)6-7-19(13,2)21(15,23)17(26)10-20(16,3)22(12,28)18(27)11-24;/h6-7,9,12,15-17,26,28H,4-5,8,10-11,24H2,1-3H3;1H/t12-,15-,16-,17-,19-,20-,21-,22-;/m0./s1
• InChI Key： AETGVMDUKQYTQU-PWIFQOOMSA-N
• SMILES： Cl.F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@H](C)[C@](C(CN)=O)([C@@]1(C)C[C@@H]2O)O)=O)C

Computed Properties

• Exact Mass: 427.193
• Monoisotopic Mass: 427.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 808
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101

Experimental Properties

• Boiling Point: 578ºC at 760 mmHg
• Flash Point: 303.4ºC
• PSA: 100.62000
• LogP: 3.36440